![molecular formula C17H18N2O4S B5492647 2-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenoxy]-N-methylacetamide](/img/structure/B5492647.png)
2-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenoxy]-N-methylacetamide
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Overview
Description
The compound “2-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenoxy]-N-methylacetamide” is a complex organic molecule. It contains an indole ring, which is a common structure in many biologically active molecules . Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Scientific Research Applications
- Researchers have synthesized derivatives of this compound and evaluated their antiviral properties. For instance:
- 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were screened for anti-HIV activity. They showed promise against both HIV-1 and HIV-2 strains .
- Molecular hybridization of this compound with specific aldehydes led to derivatives evaluated for anti-inflammatory activity. These compounds may have therapeutic relevance in inflammatory conditions .
- Uniquely functionalized derivatives were synthesized and evaluated for their efficacy against visceral leishmaniasis (VL). These compounds could offer a new approach to treating this disease .
- Derivatives containing imidazole moieties were assessed for antioxidant potential. Their scavenging abilities against hydrogen peroxide, nitric oxide, and free radicals were investigated .
- Overall, the indole scaffold in this compound provides a valuable pharmacophore. Its diverse activities span antiviral, anticancer, antimicrobial, and antitubercular realms, among others .
Antiviral Activity
Anti-HIV Activity
Anti-Inflammatory Properties
Antileishmanial Efficacy
Antioxidant Activity
Broad-Spectrum Biological Activities
Mechanism of Action
properties
IUPAC Name |
2-[4-(2,3-dihydroindol-1-ylsulfonyl)phenoxy]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c1-18-17(20)12-23-14-6-8-15(9-7-14)24(21,22)19-11-10-13-4-2-3-5-16(13)19/h2-9H,10-12H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDRDNBVIAWDRPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)COC1=CC=C(C=C1)S(=O)(=O)N2CCC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(2,3-dihydroindol-1-ylsulfonyl)phenoxy]-N-methylacetamide |
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